Cas no 72600-15-8 (Benzenesulfenamide, 4-methyl-N-(4-oxo-2,5-cyclohexadien-1-ylidene)-)

• Product Name: Benzenesulfenamide, 4-methyl-N-(4-oxo-2,5-cyclohexadien-1-ylidene)-
• CAS No: 72600-15-8
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 543687
• PubChem ID: 2303929
• Update Time: 2025-04-19

Benzenesulfenamide, 4-methyl-N-(4-oxo-2,5-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenamide, 4-methyl-N-(4-oxo-2,5-cyclohexadien-1-ylidene)-
• 4-(4-methylphenyl)sulfanyliminocyclohexa-2,5-dien-1-one
• DTXSID20367900
• 4-{[(4-methylphenyl)sulfanyl]imino}cyclohexa-2,5-dien-1-one
• Z56765803
• AKOS034451572
• T0501-2261
• 72600-15-8

• Inchi： 1S/C13H11NOS/c1-10-2-8-13(9-3-10)16-14-11-4-6-12(15)7-5-11/h2-9H,1H3
• InChI Key： RXOFIKNXOJOWSK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)/N=C1/C=CC(C=C/1)=O

Computed Properties

• Exact Mass: 229.05623
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 29.43